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Compound of Interest

Compound Name: N2-Methylguanosine-d3

Cat. No.: B12381206

In-Depth Technical Guide: N2-Methylguanosine-
d3

This technical guide provides a detailed overview of the molecular properties of N2-
Methylguanosine-d3, a deuterated analog of N2-Methylguanosine. This document is intended
for researchers, scientists, and professionals in drug development who utilize stable isotope-
labeled compounds in their studies.

Core Molecular Data

The incorporation of deuterium in N2-Methylguanosine-d3 results in a predictable mass shift,
a crucial feature for its application as an internal standard in quantitative mass spectrometry-
based analyses. The key molecular identifiers for both the deuterated and non-deuterated
forms are summarized below for direct comparison.

Property N2-Methylguanosine-d3 N2-Methylguanosine
Molecular Formula C11H12D3N505 C11H15N505([1][2][3][4]
Molecular Weight 300.29 g/mol [5] 297.27 g/mol [1][6][3]1[4][7]
Synonyms m2G-d3 m2G, 2-Methylguanosine[1]

Isotopic Relationship
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N2-Methylguanosine-d3 is a stable isotope-labeled version of N2-Methylguanosine. The
deuterium atoms replace three hydrogen atoms on the N2-methyl group, providing a distinct
and stable mass difference for analytical purposes.
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N2-Methylguanosine (C11H15N505)

Isotopic Labeling
+3 Deuterium Atoms)

N2-Methylguanosine-d3 (C11H12D3N505)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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